Cas no 2228125-17-3 (methyl 2-amino-2-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylacetate
• CAS No: 2228125-17-3
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5993400
• PubChem ID: 165965745
• Update Time: 2025-05-19

methyl 2-amino-2-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylacetate
• 2228125-17-3
• EN300-1822368
• methyl 2-amino-2-[1-(5-methyl-1H-pyrazol-3-yl)cyclopropyl]acetate

• Inchi： 1S/C10H15N3O2/c1-6-5-7(13-12-6)10(3-4-10)8(11)9(14)15-2/h5,8H,3-4,11H2,1-2H3,(H,12,13)
• InChI Key： GZTIONHYDTXEHR-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(C2C=C(C)NN=2)CC1)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81Ų

Additional information on methyl 2-amino-2-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylacetate

Introduction to Methyl 2-Amino-2-(1-(5-Methyl-1H-Pyrazol-3-Yl)cyclopropyl)Acetate (CAS No. 2228125-17-3)

Methyl 2-amino-2-(1-(5-methyl-1H-pyrazol-3-yl)cyclopropyl)acetate, with the CAS number 2228125-17-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropane ring fused with a pyrazole moiety and an amino group. The combination of these structural elements makes it a promising candidate for various applications, particularly in drug discovery and development.

The cyclopropane ring in this compound is a key structural feature that contributes to its stability and reactivity. Cyclopropane rings are known for their strained geometry, which can lead to unique chemical properties. In this case, the cyclopropane is substituted with a pyrazole group, which is a five-membered aromatic ring containing two nitrogen atoms. The pyrazole moiety is known for its ability to act as a hydrogen bond donor or acceptor, making it valuable in medicinal chemistry for improving drug bioavailability and potency.

Recent studies have highlighted the potential of methyl 2-amino-2-(1-(5-methyl-1H-pyrazol-3-yl)cyclopropyl)acetate as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its role in the development of antitumor agents and neuroprotective drugs. The presence of the amino group in the molecule provides additional functionality, enabling further chemical modifications to tailor the compound's properties for specific therapeutic applications.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrazole ring followed by cyclopropanation and subsequent functionalization. Recent advancements in catalytic methods have made it possible to achieve higher yields and better control over the stereochemistry of the product. These improvements have significantly enhanced the feasibility of large-scale production for research and commercial purposes.

In terms of applications, methyl 2-amino-2-(1-(5-methyl-1H-pyrazol-3-yl)cyclopropyl)acetate has shown promise in targeted drug delivery systems due to its ability to interact with specific biological targets. For example, studies have demonstrated its potential as a ligand in designing small molecule inhibitors for kinases involved in cancer progression. Additionally, its structural versatility makes it an attractive candidate for exploring new pathways in antiviral therapy and inflammatory disease management.

From an environmental standpoint, researchers are also investigating the biodegradability and ecological impact of this compound. Understanding its behavior in different environmental conditions is crucial for ensuring sustainable practices in its production and use. Preliminary findings suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in natural ecosystems.

In conclusion, methyl 2-amino-2-(1-(5-methyl-1H-pyrazol-3-yl)cyclopropyl)acetate (CAS No. 2228125-17-3) represents a versatile building block with wide-ranging applications in organic synthesis and pharmacology. Its unique structure and functional groups make it an invaluable tool for advancing drug discovery and development efforts. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.